Cas no 114326-10-2 (N-Boc-S-acetyl-cysteamine)

• Product Name: N-Boc-S-acetyl-cysteamine
• CAS No: 114326-10-2
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 106243
• PubChem ID: 14194546
• Update Time: 2025-04-18

N-Boc-S-acetyl-cysteamine Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl] ester
• Ethanethioic acid, S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl] ester (9CI)
• S-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl] ethanethioate
• N-BOC-S-ACETYL-CYSTEAMINE
• S-2-(tert-butoxycarbonylamino)ethyl ethanethioate
• DTXSID30557193
• MFCD13195020
• AKOS027339758
• S-(2-((tert-Butoxycarbonyl)amino)ethyl) ethanethioate
• S-{2-[(tert-Butoxycarbonyl)amino]ethyl} ethanethioate
• Ethanethioic acid, S-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl] ester
• A920698
• AS-47093
• F12007
• S-[2-[[(1,1-Dimethylethoxy)carbonyl]amino]ethyl] ethanethioate
• 6AP8VJV4TJ
• S-(2-((tert-Butoxycarbonyl)amino)ethyl)ethanethioate
• CS-0451590
• 114326-10-2
• N-Boc-S-acetyl-cysteamine

• MDL： MFCD13195020
• Inchi： 1S/C9H17NO3S/c1-7(11)14-6-5-10-8(12)13-9(2,3)4/h5-6H2,1-4H3,(H,10,12)
• InChI Key： SYLBKLDSMWKIJJ-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 219.09300
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 316.5±25.0 °C(Predicted)
• PSA: 84.19000
• LogP: 1.99520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives